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Compound of Interest

Compound Name:
(3-Trifluoromethyl-pyrazol-1-yl)-

acetic acid

CAS No.: 926241-24-9

Cat. No.: B1299262

Get Quote

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid is a heterocyclic organic compound featuring a

pyrazole core. The strategic placement of two key functional groups defines its chemical

character and potential utility:

The Trifluoromethyl Group (-CF₃): The incorporation of fluorine into organic molecules is a

cornerstone of modern medicinal and agricultural chemistry. The -CF₃ group is a powerful

modulator of a molecule's properties. It is highly electron-withdrawing, which can alter the

acidity of nearby protons (like the N-H of a pyrazole precursor) and influence reaction

pathways. Furthermore, it can enhance metabolic stability by blocking sites susceptible to

oxidative degradation and improve membrane permeability and binding affinity due to its

lipophilic nature.

The Acetic Acid Moiety (-CH₂COOH): The carboxymethyl group attached to the pyrazole

nitrogen provides a versatile chemical handle. It can act as a pharmacophore, engaging with

biological targets through hydrogen bonding or ionic interactions. It also serves as a key

synthetic linker, enabling the molecule to be incorporated into larger, more complex

structures such as peptides or ester-based prodrugs.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1299262#bc-rfq
https://www.benchchem.com/product/b1299262/docs?utm_src=pdf-body#introduction-the-significance-of-a-fluorinated-heterocycle
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The combination of a stable, aromatic pyrazole scaffold with these two functional groups makes

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid a valuable building block. While specific

applications for this exact molecule are not extensively documented in peer-reviewed literature,

its structural class is prominent in the development of herbicides, fungicides, anti-inflammatory

agents, and analgesics[1][2][3]. This guide serves to consolidate the known data and provide a

robust framework for its synthesis and safe handling in a research setting.

Physicochemical and Spectroscopic Properties
The fundamental properties of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid are summarized

below. This data is critical for experimental design, including solvent selection, reaction

monitoring, and safety assessments.

Property Value Source

CAS Number 926241-24-9 [4]

IUPAC Name
2-[3-(Trifluoromethyl)pyrazol-1-

yl]acetic acid
[4]

Molecular Formula C₆H₅F₃N₂O₂ [4]

Molecular Weight 194.11 g/mol [4]

Appearance Solid

Purity Typically ≥98% [4]

InChI Key
GTIGZYNSHOYHSP-

UHFFFAOYSA-N
[4]

Canonical SMILES
O=C(O)CN1C=CC(C(F)

(F)F)=N1
[4]

Synthesis Pathway and Experimental Protocol
While a specific published synthesis for 926241-24-9 is not readily available, a chemically

sound and widely accepted two-step pathway can be proposed. This process involves the N-

alkylation of the pyrazole ring followed by ester hydrolysis. This approach is standard for the

synthesis of N-substituted pyrazole acetic acids.
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Proposed Synthetic Workflow
The synthesis begins with the commercially available precursor, 3-(Trifluoromethyl)-1H-

pyrazole, which is first alkylated with an ethyl haloacetate ester. The resulting ester

intermediate is then hydrolyzed under basic conditions to yield the final carboxylic acid product.

Step 1: N-Alkylation

Step 2: Hydrolysis

3-(Trifluoromethyl)-1H-pyrazole
(CAS: 20154-03-4)

Ethyl (3-Trifluoromethyl-pyrazol-1-yl)-acetate Nucleophilic
 Substitution 

Ethyl Bromoacetate
+ K₂CO₃ (Base)

in Acetone (Solvent)
Ester IntermediatePurification & Isolation

NaOH / H₂O, THF
then HCl (aq) workup

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid
(CAS: 926241-24-9)

 Saponification 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid.

Detailed Experimental Protocol
This protocol is a representative procedure. Researchers should adapt it based on available

equipment and perform small-scale trials to optimize conditions.

Step 1: Synthesis of Ethyl (3-Trifluoromethyl-pyrazol-1-yl)-acetate (Intermediate)

Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 3-(Trifluoromethyl)-1H-pyrazole (1.0 eq), anhydrous potassium carbonate

(K₂CO₃, 1.5 eq), and acetone (15 mL per gram of pyrazole).

Causality: Potassium carbonate is a mild base sufficient to deprotonate the pyrazole N-H,

creating a nucleophilic anion. Acetone is a suitable polar aprotic solvent for this Sₙ2

reaction.
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Addition: While stirring, add ethyl bromoacetate (1.1 eq) dropwise to the suspension at room

temperature.

Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting pyrazole is

consumed.

Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts

(K₂CO₃ and KBr). Wash the solid residue with a small amount of acetone.

Isolation: Combine the filtrates and evaporate the solvent under reduced pressure using a

rotary evaporator. The resulting crude oil is the ethyl ester intermediate.

Purification: Purify the crude product via flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent.

Step 2: Synthesis of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid (Final Product)

Setup: Dissolve the purified ethyl ester intermediate (1.0 eq) in a mixture of tetrahydrofuran

(THF) and water (3:1 v/v).

Hydrolysis: Add sodium hydroxide (NaOH, 1.2 eq) and stir the mixture at room temperature

for 2-4 hours. Monitor the saponification by TLC until the ester is no longer present.

Causality: NaOH mediates the hydrolysis (saponification) of the ethyl ester to its

corresponding sodium carboxylate salt, which is water-soluble.

Acidification: Cool the reaction mixture in an ice bath and slowly acidify to pH ~2 by adding

1M hydrochloric acid (HCl). The final product should precipitate as a solid.

Causality: Acidification protonates the carboxylate salt, rendering the final carboxylic acid

product insoluble in the aqueous medium, thus allowing for its isolation.

Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold deionized

water to remove any remaining inorganic salts.
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Drying: Dry the product under vacuum to yield (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid
as a solid. The purity can be confirmed by NMR spectroscopy and HPLC.

Potential Applications and Research Context
The structural elements of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid suggest its potential

as a valuable intermediate in several areas of chemical research.

Key Structural Features

Potential Applications

(3-Trifluoromethyl-pyrazol-1-yl)
-acetic acid

Trifluoromethyl Group (-CF₃) Pyrazole Core Acetic Acid Side-Chain

Agrochemicals
(Herbicides, Fungicides)

Metabolic Stability
& Potency Bioactive Scaffold

Pharmaceuticals
(Anti-inflammatory, Analgesic)

Proven Pharmacophore Linker / Binding Group

Material Science
(Polymer Building Block)

Polymerization Handle

Click to download full resolution via product page

Caption: Relationship between structural features and potential applications.

Agrochemicals: The pyrazole ring is a well-established scaffold in many commercial

pesticides. The trifluoromethyl group often enhances the biological activity of these

compounds. Related molecules are explored for their potential as herbicides and fungicides,

suggesting this compound could serve as a precursor to new crop protection agents[1][3].

Pharmaceutical Development: Many pyrazole derivatives exhibit a wide range of biological

activities. Structurally similar compounds have been investigated as anti-inflammatory and

analgesic drugs[1]. The acetic acid moiety allows for its incorporation into larger molecules to

modulate solubility or to act as a linker to other pharmacophores.
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Material Science: The carboxylic acid function provides a reactive site for polymerization or

for grafting onto surfaces, opening possibilities in the development of advanced materials

with enhanced thermal or chemical resistance[1].

Safety and Handling
(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid is classified as harmful and an irritant. Strict

adherence to safety protocols is mandatory.[4][5]

GHS Hazard Classification
Hazard Class Statement GHS Code Pictogram

Acute Toxicity, Oral Harmful if swallowed H302
GHS07

(Harmful/Irritant)

Skin Irritation Causes skin irritation H315
GHS07

(Harmful/Irritant)

Eye Irritation
Causes serious eye

irritation
H319

GHS07

(Harmful/Irritant)

Respiratory Irritation
May cause respiratory

irritation
H335

GHS07

(Harmful/Irritant)

Data sourced from multiple suppliers.[4][5]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood

to avoid inhalation of dust or vapors[5][6]. Ensure that eyewash stations and safety showers

are readily accessible.[7][8]

Eye/Face Protection: Wear chemical safety goggles that meet European Standard EN166 or

OSHA's 29 CFR 1910.133 regulations.[7]

Skin Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves prior to use

and use a proper glove removal technique to avoid skin contact[5][9]. Wear a lab coat to

protect personal clothing.
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Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator[8].

General Hygiene: Avoid contact with skin, eyes, and clothing[6]. Wash hands thoroughly

after handling and before breaks[5][6]. Do not eat, drink, or smoke in the laboratory[4][5].

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting[4][5].

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Consult a physician[6][9].

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and

soap[6][9]. If irritation occurs, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[4][6]

[7].

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place[5]. Keep the container tightly closed

and store locked up[5][8].

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations for hazardous waste[5]. Do not let the product enter drains[5][6].

Conclusion
(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid, identified by CAS number 926241-24-9, is a

fluorinated heterocyclic compound with significant potential as a building block in synthetic

chemistry. Its trifluoromethyl and acetic acid functionalities provide a unique combination of

metabolic stability, lipophilicity, and synthetic versatility. While its direct applications require

further exploration, its structural class is of high interest in the agrochemical and

pharmaceutical industries. The synthetic protocol and safety information detailed in this guide
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provide a solid foundation for researchers to safely handle and utilize this compound in their

work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

